Cas no 94731-76-7 (5-methyl-2-(prop-2-en-1-ylsulfanyl)pyrimidin-4-ol)

• Product Name: 5-methyl-2-(prop-2-en-1-ylsulfanyl)pyrimidin-4-ol
• CAS No: 94731-76-7
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 2818282
• PubChem ID: 69394765
• Update Time: 2025-04-21

5-methyl-2-(prop-2-en-1-ylsulfanyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(prop-2-en-1-ylsulfanyl)pyrimidin-4-ol
• F6657-1532
• 2-(Allylthio)-5-methylpyrimidin-4(1H)-one
• 94731-76-7
• AKOS040711905
• SCHEMBL5301134
• 5-Methyl-2-[(prop-2-en-1-yl)sulfanyl]pyrimidin-4(3H)-one
• 4(1H)-Pyrimidinone, 5-methyl-2-(2-propenylthio)-
• 2-(allylthio)-5-methylpyrimidin-4-ol
• SCHEMBL11122933
• DTXSID70740426

• Inchi： 1S/C8H10N2OS/c1-3-4-12-8-9-5-6(2)7(11)10-8/h3,5H,1,4H2,2H3,(H,9,10,11)
• InChI Key： CVYULNJRCJSOMY-UHFFFAOYSA-N
• SMILES： S(CC=C)C1=NC=C(C)C(N1)=O

Computed Properties

• Exact Mass: 182.05138412Da
• Monoisotopic Mass: 182.05138412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų